Cas no 2229335-94-6 (1-2-(3,6-dichloropyridazin-4-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(3,6-dichloropyridazin-4-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229335-94-6
• MF: C₁₀H₁₃Cl₂N₃
• MW: 246.136319875717
• CID: 6183472
• PubChem ID: 165797937
• Update Time: 2025-06-14

1-2-(3,6-dichloropyridazin-4-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3,6-dichloropyridazin-4-yl)propan-2-ylcyclopropan-1-amine
• 2229335-94-6
• 1-[2-(3,6-dichloropyridazin-4-yl)propan-2-yl]cyclopropan-1-amine
• EN300-1978304

• Inchi： 1S/C10H13Cl2N3/c1-9(2,10(13)3-4-10)6-5-7(11)14-15-8(6)12/h5H,3-4,13H2,1-2H3
• InChI Key： DMMXVIIEWQISNI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 245.0486528g/mol
• Monoisotopic Mass: 245.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-2-(3,6-dichloropyridazin-4-yl)propan-2-ylcyclopropan-1-amine

Comprehensive Analysis of 1-2-(3,6-Dichloropyridazin-4-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2229335-94-6)

The compound 1-2-(3,6-dichloropyridazin-4-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2229335-94-6) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This molecule features a cyclopropan-1-amine core linked to a 3,6-dichloropyridazine moiety, making it a subject of interest for researchers exploring novel synthetic pathways and bioactive compounds. Its molecular architecture suggests potential utility in pharmaceutical development, agrochemical research, and material science.

One of the most frequently searched questions regarding this compound revolves around its synthesis and stability. Researchers often inquire about optimized synthetic routes to produce 1-2-(3,6-dichloropyridazin-4-yl)propan-2-ylcyclopropan-1-amine with high yield and purity. Recent studies highlight the importance of controlled reaction conditions, such as temperature and catalyst selection, to minimize side reactions and enhance efficiency. Additionally, the physicochemical properties of this compound, including solubility, melting point, and reactivity, are critical for its practical applications.

In the context of pharmaceutical research, CAS No. 2229335-94-6 has been investigated for its potential as a building block in drug discovery. The dichloropyridazine group is known for its bioactivity, often serving as a key pharmacophore in molecules targeting specific enzymes or receptors. Coupled with the cyclopropylamine moiety, this compound could exhibit unique binding affinities, making it a candidate for further exploration in medicinal chemistry. Current trends in drug development emphasize the need for structurally diverse scaffolds, and this compound fits well within that paradigm.

Another area of interest is the agrochemical potential of 1-2-(3,6-dichloropyridazin-4-yl)propan-2-ylcyclopropan-1-amine. Given the increasing demand for sustainable crop protection solutions, researchers are evaluating its derivatives for herbicidal or pesticidal activity. The chlorinated pyridazine structure is often associated with modes of action that disrupt plant or pest metabolic pathways, offering a promising avenue for innovation in agriculture. Environmental compatibility and degradation profiles of such compounds are also hot topics in contemporary research.

From a material science perspective, the incorporation of CAS No. 2229335-94-6 into polymers or coatings is being explored. Its rigid cyclopropane ring and aromatic pyridazine system could impart desirable mechanical or thermal properties to advanced materials. Questions about its compatibility with other monomers, polymerization kinetics, and end-product performance are commonly addressed in academic and industrial studies.

The analytical characterization of this compound is another critical aspect. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are frequently employed to confirm its structure and purity. Researchers often search for reference spectra or crystallographic data to validate their findings, underscoring the importance of accessible and reliable analytical resources.

In summary, 1-2-(3,6-dichloropyridazin-4-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2229335-94-6) represents a versatile and intriguing compound with broad applicability across multiple scientific disciplines. Its synthesis, properties, and potential uses continue to inspire innovative research, addressing both fundamental questions and practical challenges in chemistry and beyond.